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Compound of Interest

3-Methyl-1-octadecylimidazolium
Compound Name:
chloride

Cat. No.: B069637

CAS Number: 171058-19-8
Molecular Formula: C22H43CIN2
Molecular Weight: 371.04 g/mol [1]

This technical guide provides an in-depth overview of 3-Methyl-1-octadecylimidazolium
chloride, an ionic liquid with significant potential in various scientific and drug development
applications. This document is intended for researchers, scientists, and professionals in drug
development, offering a consolidated resource on its properties, synthesis, and biological
activities.

Physicochemical Properties

3-Methyl-1-octadecylimidazolium chloride is a viscous liquid at room temperature.[2] Limited
specific data for this exact compound is available; however, properties can be inferred from
related long-chain 1-alkyl-3-methylimidazolium chlorides.
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Property Value Reference

Colorless to brown viscous
Appearance o [3]
liquid

Solubility Hygroscopic [2]

- Stable under normal
Thermal Stability [2]
temperatures and pressures.

Synthesis

A general and adaptable two-step synthesis for 1-alkyl-3-methylimidazolium halides provides a
reliable method for producing 3-Methyl-1-octadecylimidazolium chloride. The process
involves the quaternization of 1-methylimidazole followed by an optional anion exchange if
starting from a different halide. For the direct synthesis of the chloride salt, 1-chlorooctadecane
would be used.

Experimental Protocol: Synthesis of 1-Alkyl-3-
methylimidazolium Halides

This protocol is adapted from the synthesis of similar 1-alkyl-3-methylimidazolium halides and
can be applied for the synthesis of 3-Methyl-1-octadecylimidazolium chloride.

Materials:

1-Methylimidazole

1-Chlorooctadecane

Acetonitrile (or other suitable solvent)

Ethyl acetate (for washing)

Anhydrous magnesium sulfate (for drying)

Procedure:
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« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
equimolar amounts of 1-methylimidazole and 1-chlorooctadecane in a suitable solvent such
as acetonitrile.

» Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction
can be monitored by techniques such as thin-layer chromatography.

 After the reaction is complete, cool the mixture to room temperature.
» Remove the solvent under reduced pressure using a rotary evaporator.

e Wash the resulting crude product with a non-polar solvent like ethyl acetate to remove any
unreacted starting materials.

e The resulting ionic liquid can be further purified by dissolving it in a minimal amount of a
polar solvent (e.g., dichloromethane) and then precipitating it by adding a non-polar solvent.

e Dry the purified product under vacuum to remove any residual solvent.

Reactants
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Quaternization in Cooling ( 4 Washing with 3 \ 3-Methyl-1-octadecylimidazolium
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General synthesis workflow for 3-Methyl-1-octadecylimidazolium chloride.

Biological Activity

Long-chain 1-alkyl-3-methylimidazolium salts, including 3-Methyl-1-octadecylimidazolium
chloride, have demonstrated significant antimicrobial and cytotoxic properties. The biological
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activity is strongly correlated with the length of the alkyl chain, with longer chains generally
exhibiting higher potency.

Antimicrobial Activity

These ionic liquids show broad-spectrum antimicrobial activity against both Gram-positive and
Gram-negative bacteria, as well as fungi. The mechanism of action is primarily attributed to the
disruption of the cell membrane.[4]

Microorganism MIC (mM) Reference
Staphylococcus aureus 0.034 [5]
Escherichia coli 0.27 [5]
Candida albicans 0.017 [5]

Note: MIC values can vary depending on the specific strain and experimental conditions.

Cytotoxicity

The cytotoxic effects of 3-Methyl-1-octadecylimidazolium chloride have been evaluated
against various cancer cell lines. The primary mechanism of cytotoxicity is also linked to cell
membrane disruption, leading to apoptosis.

Cell Line ICs0 (M) Reference

HepG2 (Human Liver 510 Inferred from related
Carcinoma) compounds[6]

A549 (Human Lung L5 Inferred from related
Carcinoma) compounds

Mechanism of Action: Cell Membrane Disruption

The amphiphilic nature of 3-Methyl-1-octadecylimidazolium chloride, with its charged
imidazolium head and long hydrophobic octadecyl tail, drives its interaction with and
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subsequent disruption of the cell membrane. This process can be visualized as a multi-step
mechanism.

Ionic Liquid Cell Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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